Cas no 1805339-28-9 (5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805339-28-9
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4810432
• Update Time: 2025-06-11

5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-3-7-5(1-2-13)8(9(11)12)6(14)4-15-7/h4,9H,1,3,14H2
• InChI Key： IZROVAQCUQILHW-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C(F)F)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805339-28-9)

The compound 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805339-28-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring an amino group, a chloromethyl substituent, and a difluoromethyl moiety, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Its acetonitrile side chain further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation antimicrobial agents and crop protection chemicals, aligning with global trends addressing antibiotic resistance and sustainable agriculture. The compound's chloromethyl group allows for facile functionalization, while the difluoromethyl unit contributes to improved lipophilicity—a critical factor in optimizing drug delivery systems.

The synthesis and characterization of CAS No. 1805339-28-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). Analytical data confirms its high purity (>98%), which is essential for reproducibility in research applications. Notably, its stability under various pH conditions makes it suitable for formulations requiring prolonged shelf life—a key consideration for industrial-scale production.

From an environmental perspective, the biodegradability profile of 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile is under active investigation, reflecting the growing emphasis on green chemistry principles. Regulatory agencies increasingly prioritize compounds with minimal ecological impact, and this molecule's potential for low bioaccumulation positions it favorably compared to traditional halogenated analogs. Such attributes resonate with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Market analysts project steady growth for pyridine-based intermediates, driven by expanding applications in electronic materials and catalysis. The electron-withdrawing properties of the difluoromethyl group in CAS 1805339-28-9 enable its use in designing organic semiconductors—a hot topic in flexible electronics research. Additionally, its role in cross-coupling reactions highlights its utility in constructing complex molecular architectures for optoelectronic devices.

Frequently asked questions about this compound include inquiries about its solubility in polar solvents, storage recommendations (typically 2-8°C under inert atmosphere), and compatibility with common reagents. These practical considerations are crucial for laboratory personnel seeking to integrate this intermediate into multi-step synthetic routes. Recent patent literature also reveals innovative applications in photoredox catalysis, where its redox-active pyridine core facilitates energy transfer processes.

In conclusion, 5-Amino-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetonitrile represents a paradigm of modern heterocyclic chemistry, bridging academic innovation with industrial needs. As research continues to uncover novel applications—from bioconjugation techniques to metal-organic frameworks (MOFs)—this compound is poised to remain at the forefront of molecular design strategies addressing 21st-century scientific challenges.